Arborine
Arborine
Arborine, also known as glycosine, belongs to the class of organic compounds known as quinazolines. Quinazolines are compounds containing a quinazoline moiety, which is made up of two fused six-member aromatic rings, a benzene ring and a pyrimidine ring. Arborine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, arborine is primarily located in the membrane (predicted from logP). Outside of the human body, arborine can be found in herbs and spices. This makes arborine a potential biomarker for the consumption of this food product.
Arborine is a member of quinazolines.
Arborine is a member of quinazolines.
Brand Name:
Vulcanchem
CAS No.:
6873-15-0
VCID:
VC0162003
InChI:
InChI=1S/C16H14N2O/c1-18-14-10-6-5-9-13(14)16(19)17-15(18)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
SMILES:
CN1C2=CC=CC=C2C(=O)N=C1CC3=CC=CC=C3
Molecular Formula:
C16H14N2O
Molecular Weight:
250.29 g/mol
Arborine
CAS No.: 6873-15-0
Reference Standards
VCID: VC0162003
Molecular Formula: C16H14N2O
Molecular Weight: 250.29 g/mol
| CAS No. | 6873-15-0 |
|---|---|
| Product Name | Arborine |
| Molecular Formula | C16H14N2O |
| Molecular Weight | 250.29 g/mol |
| IUPAC Name | 2-benzyl-1-methylquinazolin-4-one |
| Standard InChI | InChI=1S/C16H14N2O/c1-18-14-10-6-5-9-13(14)16(19)17-15(18)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3 |
| Standard InChIKey | XVPZRKIQCKKYNE-UHFFFAOYSA-N |
| SMILES | CN1C2=CC=CC=C2C(=O)N=C1CC3=CC=CC=C3 |
| Canonical SMILES | CN1C2=CC=CC=C2C(=O)N=C1CC3=CC=CC=C3 |
| Appearance | Yellow powder |
| Melting Point | 161-162°C |
| Physical Description | Solid |
| Description | Arborine, also known as glycosine, belongs to the class of organic compounds known as quinazolines. Quinazolines are compounds containing a quinazoline moiety, which is made up of two fused six-member aromatic rings, a benzene ring and a pyrimidine ring. Arborine exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, arborine is primarily located in the membrane (predicted from logP). Outside of the human body, arborine can be found in herbs and spices. This makes arborine a potential biomarker for the consumption of this food product. Arborine is a member of quinazolines. |
| Synonyms | arborine glycosine |
| PubChem Compound | 63123 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume